2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-propan-2-yl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-amine
• InChI: InChI=1S/C9H15N3O/c1-6(2)12-9(10)7-5-13-4-3-8(7)11-12/h6H,3-5,10H2,1-2H3
• InChI Key: DYWRLTINKLGTCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C2COCCC2=N1)N

Description

This compound belongs to the pyrano-pyrazole family, characterized by a fused pyran and pyrazole ring system. The isopropyl (propan-2-yl) group at position 2 and the amine at position 3 distinguish it from other derivatives. Pyrano-pyrazoles are known for their diverse pharmacological activities, including antimicrobial and anti-inflammatory properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a pyrazolone derivative with an alkyne in the presence of a catalyst. The reaction is usually carried out in a solvent such as tetrahydrofuran (THF) under reflux conditions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde derivative, while reduction may produce an alcohol.

Scientific Research Applications

Chemistry: In organic synthesis, 2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine serves as a valuable intermediate for the construction of more complex heterocyclic compounds. Its ability to undergo various chemical transformations makes it a versatile building block .

Biology: The compound has shown potential as a bioactive molecule with applications in drug discovery. Its unique structure allows it to interact with biological targets, making it a candidate for the development of new therapeutic agents .

Medicine: Research has indicated that derivatives of this compound may exhibit antimicrobial, anti-inflammatory, and anticancer activities. These properties make it a promising lead compound for the development of new drugs .

Industry: In the materials science field, 2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine can be used in the synthesis of advanced materials with specific properties, such as conductivity or fluorescence .

Mechanism of Action

The mechanism of action of 2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine involves its interaction with molecular targets such as enzymes or receptors. The compound can bind to active sites or allosteric sites, modulating the activity of the target protein. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways .

Comparison with Similar Compounds

Structural Features

The table below highlights key structural differences between the target compound and related analogs:

Compound Name	Core Heterocycle	Substituents	Molecular Formula (If Available)	Reference
2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine	Pyrano[4,3-c]pyrazole	2-isopropyl, 3-amine	Not explicitly provided
2-Amino-6-(5-amino-3-hydroxy-1H-pyrazol-1-yl)-4-phenyl-4H-pyran-3,5-dicarbonitrile	Pyrano[4,3-c]pyrazole	4-phenyl, 3,5-dicyano, 6-(5-amino-3-hydroxypyrazolyl)	C₁₉H₁₄N₆O₂
2-Phenyl-2H,4H,6H-furo[3,4-c]pyrazol-3-amine	Furo[3,4-c]pyrazole	2-phenyl, 3-amine	C₁₁H₁₁N₃O
3-(Propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-amine	Triazolo[4,3-a]pyridine	3-isopropyl, 6-amine	C₁₀H₁₀N₂OS₃ (sulfonyl derivative)
7-Methyl-2-(methylamino)-3-nitro-4-(substituted phenyl)pyrano[4,3-b]pyran-5-one	Pyrano[4,3-b]pyran	7-methyl, 2-methylamino, 3-nitro, 4-aryl	Varies by substitution

Key Observations :

• The pyrano[4,3-c]pyrazole core is conserved in and the target compound, but substituents like phenyl, cyano, or ester groups () alter electronic and steric properties .
• Replacement of the pyran ring with furan () reduces oxygen content and may affect solubility .

Comparison :

• Sulfur incorporation () and PEG-400 solvent () highlight variability in reaction design for heterocycle formation .

Implications :

• The isopropyl and amine groups in the target compound may influence its pharmacokinetics compared to phenyl or cyano-substituted analogs () .
• Discontinuation of the target compound () could reflect challenges in stability, synthesis scalability, or efficacy .

Biological Activity

2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine, with the CAS number 1554458-23-9, is a compound of interest due to its potential biological activities. This article compiles various research findings and case studies regarding its biological effects, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C₉H₁₅N₃O
• Molecular Weight : 181.23 g/mol
• Structure : The compound features a pyrano-pyrazole framework which is significant for its biological activity.

• G Protein-Coupled Receptors (GPCRs) : Similar compounds have been shown to act as allosteric modulators of GPCRs, which are crucial in many signaling pathways in the body .
• Enzyme Inhibition : The pyrazole moiety is known for its ability to inhibit various enzymes involved in inflammatory processes.
• Antioxidant Activity : Compounds with similar heterocyclic structures often demonstrate antioxidant properties which may contribute to their protective effects against oxidative stress.

Research Findings

A review of available literature reveals several key findings related to the biological activity of 2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine:

Table 1: Summary of Biological Activities

Activity Type	Description	References
Anti-inflammatory	Potential modulation of inflammatory pathways via enzyme inhibition	,
Antioxidant	Possible reduction of oxidative stress through free radical scavenging	,
Neuroprotective	Similar compounds show promise in protecting neuronal cells from damage	,
GPCR Modulation	Potential role as an allosteric modulator in various signaling pathways

Case Studies

• Neuroprotective Effects :
  A study on compounds structurally related to 2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine indicated significant neuroprotective effects in models of neurodegeneration. These compounds were found to inhibit apoptosis in neuronal cells under oxidative stress conditions.
• Anti-inflammatory Properties :
  Research has shown that derivatives of pyrano-pyrazole can effectively reduce inflammation markers in vivo. In animal models of arthritis, these compounds demonstrated a reduction in swelling and pain.

Q & A

Basic: What are the common synthetic routes for preparing 2-(Propan-2-yl)-2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-amine, and how do reaction conditions influence yield?

Answer:
Synthetic routes often involve cyclization reactions or coupling of pyrazole precursors with substituted pyran systems. For example, analogous compounds (e.g., pyrazolo[1,5-a]pyrimidines) are synthesized via refluxing hydrazine derivatives with carbonyl-containing intermediates in polar solvents like ethanol or pyridine (#user-content-evidence-1). Key factors affecting yield include:

• Catalysts : Use of cesium carbonate and copper(I) bromide in dimethyl sulfoxide (DMSO) enhances cross-coupling efficiency, as seen in the synthesis of N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine (17.9% yield) (#user-content-evidence-9).
• Solvent choice : Ethanol or xylene under reflux (25–30 hours) improves cyclization, while aqueous workup minimizes byproducts (#user-content-evidence-7).
• Purification : Recrystallization from methanol or ethyl acetate/hexane mixtures increases purity and yield (#user-content-evidence-1).

Basic: Which spectroscopic techniques are most effective for characterizing the structure and purity of this compound?

Answer:
Structural elucidation relies on:

• NMR spectroscopy : $^1$H and $^13$C NMR identify proton environments and carbon frameworks. For instance, pyrazole NH$_2$ groups resonate at δ 4.5–5.5 ppm, while pyran protons appear as multiplet signals between δ 2.0–4.0 ppm (#user-content-evidence-1).
• Mass spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight (e.g., [M+H]$^+$ peaks) (#user-content-evidence-9).
• IR spectroscopy : Absorption bands for amine (–NH$_2$) and pyran C–O–C stretches (~3298 cm$^{-1}$ and ~1100 cm$^{-1}$, respectively) validate functional groups (#user-content-evidence-19).

Advanced: How can computational methods like quantum chemical calculations be integrated into experimental design to optimize synthesis?

Answer:
Computational tools, such as quantum chemical path-searching algorithms, predict reaction mechanisms and transition states. For example:

• Reaction path modeling : ICReDD’s approach combines density functional theory (DFT) with experimental data to identify optimal catalysts and solvents, reducing trial-and-error experimentation (#user-content-evidence-12).
• Solvent effect simulations : Computational screening of solvent polarity (e.g., DMSO vs. ethanol) can prioritize reaction conditions that maximize yield (#user-content-evidence-19).
• Thermodynamic stability analysis : Predicts regioselectivity in pyrazole-pyran ring formation, guiding substituent placement (#user-content-evidence-12).

Advanced: How should researchers address discrepancies in melting points or spectral data when reproducing synthesis protocols?

Answer:
Contradictions often arise from:

• Polymorphism : Variations in crystal packing (e.g., 5c in melts at 126–128°C vs. other pyrazoles at 150–232°C) require X-ray crystallography to confirm structural consistency (#user-content-evidence-1).
• Impurity profiles : Use HPLC or TLC to detect side products. For example, incomplete cyclization may leave hydrazine precursors, altering NMR/MS data (#user-content-evidence-7).
• Solvent residues : Trace solvents (e.g., DMSO in $^1$H NMR) can shift peaks; thorough drying under reduced pressure is critical (#user-content-evidence-9).

Basic: What are the key pharmacophore modifications in pyrano-pyrazole derivatives for enhancing biological activity?

Answer:
Structural modifications focus on:

• Substituent positioning : Electron-withdrawing groups (e.g., –Cl, –CN) at the pyran 4-position increase antimicrobial activity, as seen in 7-amino-3,5-diphenyl-pyrazolo[1,5-a]pyrimidine-6-carbonitrile (#user-content-evidence-1).
• Amino group functionalization : Mannich reactions with morpholine or formaldehyde improve solubility and bioavailability (#user-content-evidence-3).

Advanced: What methodologies enable efficient scale-up of lab-scale synthesis to gram quantities?

Answer:
Critical steps include:

• Catalyst recycling : Protic ionic liquids (e.g., [TMBSED][TFA]$_2$) reduce waste and improve atom economy in multi-step reactions (#user-content-evidence-19).
• Flow chemistry : Continuous processing minimizes exothermic risks during cyclization (#user-content-evidence-12).
• Workup optimization : Liquid-liquid extraction with dichloromethane and acid washes removes unreacted amines or catalysts (#user-content-evidence-9).

Basic: How do solvent polarity and temperature influence the regioselectivity of pyrazole-pyran ring formation?

Answer:

• Polar aprotic solvents (e.g., DMSO) stabilize charged intermediates, favoring pyran C–O bond formation (#user-content-evidence-9).
• Elevated temperatures (80–100°C) accelerate cyclization but may promote side reactions; controlled reflux (e.g., 35°C for 48 hours) balances speed and selectivity (#user-content-evidence-19).

Advanced: What strategies resolve low yields in cross-coupling reactions involving pyrazole amines?

Answer:

• Precatalyst activation : Copper(I) bromide in DMSO enhances Ullmann-type couplings, as demonstrated in N-cyclopropyl derivatives (#user-content-evidence-9).
• Microwave-assisted synthesis : Reduces reaction time from days to hours while maintaining yield (#user-content-evidence-12).
• Protecting groups : Temporary protection of the amine (e.g., Boc groups) prevents undesired side reactions (#user-content-evidence-3).